Cas no 907945-69-1 (6-Bromoimidazo[1,2-a]pyrimidine-2-carboxylic acid)

• Product Name: 6-Bromoimidazo[1,2-a]pyrimidine-2-carboxylic acid
• CAS No: 907945-69-1
• MF: C₇H₄BrN₃O₂
• MW: 242.029560089111
• MDL: MFCD09995219
• CID: 2626207
• PubChem ID: 45588489
• Update Time: 2025-11-05

6-Bromoimidazo[1,2-a]pyrimidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-bromoimidazo[1,2-a]pyrimidine-2-carboxylic acid
• 6-Bromo-imidazo[1,2-a]pyrimidine-2-carboxylic acid
• BBL031667
• STL146880
• Imidazo[1,2-a]pyrimidine-2-carboxylic acid, 6-bromo-
• 6-Bromoimidazo[1,2-a]pyrimidine-2-carboxylic acid (ACI)
• SCHEMBL3499989
• DTXSID20670683
• DB-414796
• 6-BROMO-IMIDAZO[1,2-A]PYRIMIDINE-2-CARBOXYLICACID
• CS-0102119
• VS-10658
• C13925
• MFCD09995219
• AKOS005747182
• 907945-69-1
• 6-Bromoimidazo[1,2-a]pyrimidine-2-carboxylic acid

• MDL： MFCD09995219
• Inchi： 1S/C7H4BrN3O2/c8-4-1-9-7-10-5(6(12)13)3-11(7)2-4/h1-3H,(H,12,13)
• InChI Key： ANWPVVPBURUUHH-UHFFFAOYSA-N
• SMILES： O=C(C1=CN2C(N=CC(=C2)Br)=N1)O

Computed Properties

• Exact Mass: 240.94869 g/mol
• Monoisotopic Mass: 240.94869 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.5
• Molecular Weight: 242.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazo[1,2-a]pyrimidines

Additional information on 6-Bromoimidazo[1,2-a]pyrimidine-2-carboxylic acid

Market Research and Analysis Report on 6-Bromoimidazo[1,2-a]pyrimidine-2-carboxylic acid (907945-69-1)

The compound 6-Bromoimidazo[1,2-a]pyrimidine-2-carboxylic acid, identified by the CAS number 907945-69-1, has garnered significant attention in the chemobio-pharmaceutical industry due to its potential applications in drug discovery and development. This report provides a comprehensive analysis of the current market landscape, research advancements, and future prospects for this compound.

Recent studies have highlighted the unique properties of 6-Bromoimidazo[1,2-a]pyrimidine-2-carboxylic acid, particularly its role as a promising lead compound in antiviral and anticancer therapies. The compound's structural features, including its imidazo[1,2-a]pyrimidine core and bromine substitution, contribute to its bioactivity and selectivity. These attributes make it a valuable asset for researchers exploring novel therapeutic agents.

Market demand for this compound is driven by its increasing use in preclinical studies and early-stage clinical trials. Pharmaceutical companies and academic institutions are actively engaged in synthesizing and testing derivatives of 6-Bromoimidazo[1,2-a]pyrimidine-2-carboxylic acid to optimize its pharmacokinetic properties and efficacy. The global supply chain for this compound is concentrated among specialized chemical manufacturers who cater to the needs of research institutions and biotech firms.

From a research perspective, the compound has been extensively studied for its ability to inhibit key enzymes and pathways associated with viral replication and cancer cell proliferation. For instance, studies have demonstrated its potential as an inhibitor of viral proteases, making it a candidate for antiviral drug development. Additionally, its anticancer activity has been explored in various tumor models, showcasing promising results in vitro and in vivo.

The global market for 6-Bromoimidazo[1,2-a]pyrimidine-2-carboxylic acid is influenced by factors such as rising R&D investments in the pharmaceutical sector, advancements in synthetic chemistry techniques, and the growing need for innovative therapeutic solutions. Key regions driving demand include North America, Europe, and Asia-Pacific, with emerging markets showing increasing interest in adopting advanced chemical entities for drug development.

In conclusion, 6-Bromoimidazo[1,2-a]pyrimidine-2-carboxylic acid (907945-69-1) represents a significant opportunity for innovation in the chemobio-pharmaceutical industry. Its versatile applications across therapeutic areas coupled with ongoing research advancements position it as a critical component of future drug pipelines. As the market continues to evolve, stakeholders are expected to focus on optimizing production processes, expanding clinical applications, and exploring new indications to maximize the compound's potential.